Cas no 1369821-79-3 (3-Cyano-4-(trifluoromethyl)benzamide)

3-Cyano-4-(trifluoromethyl)benzamide is a specialized organic compound featuring a benzamide core substituted with a cyano group at the 3-position and a trifluoromethyl group at the 4-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the cyano group offers reactivity for further derivatization. Its well-defined synthetic pathway ensures consistent purity, making it suitable for applications in drug discovery and material science. The compound’s stability under various conditions allows for versatile use in cross-coupling reactions and as a building block for bioactive molecules.
3-Cyano-4-(trifluoromethyl)benzamide structure
1369821-79-3 structure
Product Name:3-Cyano-4-(trifluoromethyl)benzamide
CAS No:1369821-79-3
MF:C9H5F3N2O
MW:214.144012212753
CID:4959899
Update Time:2025-06-11

3-Cyano-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-4-(trifluoromethyl)benzamide
    • Inchi: 1S/C9H5F3N2O/c10-9(11,12)7-2-1-5(8(14)15)3-6(7)4-13/h1-3H,(H2,14,15)
    • InChI Key: QEHOURXFKIJSOJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(N)=O)=CC=1C#N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 304
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.9

3-Cyano-4-(trifluoromethyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015002476-250mg
3-Cyano-4-(trifluoromethyl)benzamide
1369821-79-3 97%
250mg
504.00 USD 2021-06-21
Alichem
A015002476-500mg
3-Cyano-4-(trifluoromethyl)benzamide
1369821-79-3 97%
500mg
839.45 USD 2021-06-21
Alichem
A015002476-1g
3-Cyano-4-(trifluoromethyl)benzamide
1369821-79-3 97%
1g
1,579.40 USD 2021-06-21

3-Cyano-4-(trifluoromethyl)benzamide Related Literature

Additional information on 3-Cyano-4-(trifluoromethyl)benzamide

Introduction to 3-Cyano-4-(trifluoromethyl)benzamide (CAS No. 1369821-79-3)

3-Cyano-4-(trifluoromethyl)benzamide (CAS No. 1369821-79-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique functional groups, has garnered attention for its potential in drug discovery and as a building block for advanced materials. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 3-Cyano-4-(trifluoromethyl)benzamide.

Chemical Structure and Properties

The molecular formula of 3-Cyano-4-(trifluoromethyl)benzamide is C9H5F3N2O, with a molecular weight of approximately 206.14 g/mol. The compound features a benzene ring substituted with a cyano group at the 3-position and a trifluoromethyl group at the 4-position, along with an amide functional group. The presence of these functional groups imparts unique physical and chemical properties to the molecule. For instance, the cyano group enhances the compound's polarity and reactivity, while the trifluoromethyl group contributes to its lipophilicity and metabolic stability.

Synthesis Methods

The synthesis of 3-Cyano-4-(trifluoromethyl)benzamide can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-trifluoromethylbenzonitrile with ammonia or an amine derivative under appropriate conditions. Another approach involves the amidation of 4-trifluoromethylbenzoic acid using a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). These methods have been extensively studied and optimized to ensure high yields and product purity.

Biological Activities

3-Cyano-4-(trifluoromethyl)benzamide has shown promising biological activities in several areas of research. One notable application is in the field of cancer therapy, where it has been investigated as a potential inhibitor of specific enzymes involved in cancer cell proliferation. For example, recent studies have demonstrated that this compound can inhibit the activity of certain kinases, which are key regulators of cell signaling pathways implicated in cancer progression. Additionally, 3-Cyano-4-(trifluoromethyl)benzamide has been explored for its anti-inflammatory properties, making it a candidate for the development of new therapeutic agents for inflammatory diseases.

Clinical Trials and Research Developments

The potential therapeutic applications of 3-Cyano-4-(trifluoromethyl)benzamide have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results, with the compound demonstrating favorable pharmacokinetic profiles and minimal side effects. Ongoing research continues to explore its mechanisms of action and identify optimal dosing regimens for various indications.

In addition to its therapeutic potential, 3-Cyano-4-(trifluoromethyl)benzamide has also been investigated for its use in materials science. Its unique combination of functional groups makes it an attractive building block for the synthesis of advanced materials with tailored properties. For instance, it has been used in the development of polymer-based materials with enhanced mechanical strength and thermal stability.

Conclusion

In summary, 3-Cyano-4-(trifluoromethyl)benzamide (CAS No. 1369821-79-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to play a crucial role in advancing various fields of science and technology.

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